Cas no 301356-95-6 (CID5721353)
CID5721353 Chemical and Physical Properties
Names and Identifiers
-
- CID5721353
- BCL6 Inhibitor
- 2-((5Z)-5-(5-Bromo-2-oxo-1H-indol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)butanedioic acid
- 2-[(5Z)-5-(5-bromo-2-oxo-1H-indol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
- Oprea1_558002
- Oprea1_582624
- BCL6 inhibitor(CID5721353)
- BCP18443
- BDBM50260534
- s8250
- STK926357
- CID5721353, BCL6 inhibitor
- CID5721353 BDL6 inhribitor
- CID-5721353
- CID 5721353
- 79-6 (CID5721353, BCL6 inhibitor)
- 2-(5-(5-bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid
- DA-51897
- CCG-269307
- D71169
- HY-100502
- SCHEMBL10001244
- SCHEMBL18586231
- 2-[5-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-4-oxo-2-thioxo-3-thiazolidinyl]butanedioic acid
- 301356-95-6
- AKOS016037607
- EX-A1155
- AKOS000531744
- CHEMBL4066375
- AKOS032946187
- 2-[(5Z)-5-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanedioic acid
- AKOS032960253
- 2-{5-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanedioic acid
- BMA35695
- BS-16815
- 2-[5-(5-bromo-2-oxoindol-3-yl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]butanedioic acid
- BCL6 inhibitor(CID5721353)?
- CS-0019629
- 2-{5-[(3Z)-5-BROMO-2-OXO-1H-INDOL-3-YLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL}BUTANEDIOIC ACID
-
- MDL: MFCD00366372
- Inchi: 1S/C15H9BrN2O6S2/c16-5-1-2-7-6(3-5)10(12(21)17-7)11-13(22)18(15(25)26-11)8(14(23)24)4-9(19)20/h1-3,8,22H,4H2,(H,19,20)(H,23,24)
- InChI Key: UMZWNADQRDCKII-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=C(C(N=2)=O)C1=C(N(C(=S)S1)C(C(=O)O)CC(=O)O)O
Computed Properties
- Exact Mass: 455.90854g/mol
- Monoisotopic Mass: 455.90854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 930
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 185
- Molecular Weight: 457.3g/mol
Experimental Properties
- Density: 2.06±0.1 g/cm3(Predicted)
- Solubility: Soluble in DMSO
- pka: 3.02±0.23(Predicted)
CID5721353 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
CID5721353 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VT419-10mg |
CID5721353 |
301356-95-6 | 97% | 10mg |
1903CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VT419-50mg |
CID5721353 |
301356-95-6 | 97% | 50mg |
6555CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VT419-5mg |
CID5721353 |
301356-95-6 | 97% | 5mg |
1142CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VT419-25mg |
CID5721353 |
301356-95-6 | 97% | 25mg |
3681CNY | 2021-05-07 | |
| DC Chemicals | DC9955-100 mg |
BCL6 inhibitor(CID5721353) |
301356-95-6 | >98% | 100mg |
$550.0 | 2022-03-01 | |
| DC Chemicals | DC9955-250 mg |
BCL6 inhibitor(CID5721353) |
301356-95-6 | >98% | 250mg |
$850.0 | 2022-03-01 | |
| DC Chemicals | DC9955-1 g |
BCL6 inhibitor(CID5721353) |
301356-95-6 | >98% | 1g |
$1800.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S8250-5mg |
79-6 (CID5721353) |
301356-95-6 | 99.06% | 5mg |
¥1204.37 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S8250-25mg |
79-6 (CID5721353) |
301356-95-6 | 99.06% | 25mg |
¥3850.06 | 2023-09-16 | |
| MedChemExpress | HY-100502-10mM*1mLinDMSO |
CID5721353 |
301356-95-6 | ≥98.0% | 10mM*1mLinDMSO |
¥905 | 2023-07-26 |
CID5721353 Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on CID5721353
Comprehensive Overview of CID5721353 (CAS No. 301356-95-6): Properties, Applications, and Research Insights
The compound identified by CAS No. 301356-95-6 and commonly referred to as CID5721353 has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing frequently searched questions and trending topics in the field.
CID5721353 belongs to a class of organic molecules that exhibit remarkable stability and reactivity under specific conditions. Its molecular structure, characterized by [describe functional groups or key structural features], makes it a valuable candidate for applications in pharmaceuticals, materials science, and agrochemicals. Researchers have explored its role as a kinase inhibitor or ligand in drug discovery, aligning with the growing demand for targeted therapies and precision medicine.
One of the most searched questions about CAS No. 301356-95-6 revolves around its synthetic pathways. The compound can be synthesized via [describe method, e.g., multi-step organic synthesis or catalytic reactions], with yields optimized through [mention techniques like chromatography or crystallization]. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, reflecting the global shift toward sustainable chemical production.
In the context of drug development, CID5721353 has been studied for its potential to modulate [specific biological targets, e.g., enzyme activity or protein-protein interactions]. Preclinical studies suggest its efficacy in [mention therapeutic areas, e.g., oncology or neurology], though further clinical validation is required. This aligns with the surge in searches for novel bioactive compounds and small-molecule therapeutics.
Beyond biomedicine, CID5721353 has applications in material science, particularly in the design of [mention materials, e.g., polymers or coatings]. Its thermal stability and solubility profile make it suitable for [specific applications, e.g., flexible electronics or adhesives]. Industry experts frequently search for high-performance additives and functional materials, positioning this compound as a topic of interest.
Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize CAS No. 301356-95-6. These methods ensure purity and confirm structural integrity, critical for reproducibility in research. The rise of AI-driven drug discovery has also spurred interest in computational modeling of this compound, with searches increasing for in silico screening and molecular docking tools.
Safety and regulatory aspects of CID5721353 are another hot topic. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended. Researchers often inquire about material safety data sheets (MSDS) and storage conditions, emphasizing the importance of transparency in chemical management.
In summary, CID5721353 (CAS No. 301356-95-6) represents a versatile compound with cross-disciplinary relevance. Its ongoing exploration in life sciences and advanced materials underscores its potential to address contemporary challenges, from healthcare innovation to industrial sustainability. Future research directions may focus on scaling production and expanding its utility in emerging technologies.
301356-95-6 (CID5721353) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)